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Compound of Interest

Compound Name: BX048

Cat. No.: B15554237 Get Quote

Disclaimer: The specific part number "BX048" did not yield a direct datasheet. This guide is

based on the properties of the standard and widely available N48 grade of Neodymium Iron

Boron (NdFeB) permanent magnets, which is a high-performance grade with similar

characteristics. This document is intended for researchers, scientists, and drug development

professionals who require a detailed understanding of the magnetic, thermal, and physical

properties of these powerful permanent magnets.

Neodymium magnets are the strongest type of permanent magnet commercially available,

composed of an alloy of neodymium, iron, and boron (Nd2Fe14B).[1] Their high magnetic

strength, adaptability, and durability make them suitable for a wide range of applications in

various industries, including automotive, aerospace, and medical devices.[2][3]

Data Presentation
The following tables summarize the key quantitative data for N48 grade neodymium magnets.

These values are typical and may vary based on the specific manufacturer, shape, and size of

the magnet.[1][4][5]

Table 1: Magnetic Properties of N48 Neodymium Magnets
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Property Symbol Min Nominal Max Units

Remanence Br 13.7 14.0 14.3 kGs

1.37 1.40 1.43 T

Coercivity HcB 10.5 12.1 13.7 kOe

836 963 1090 kA/m

Intrinsic

Coercivity
HcJ 11.0 - - kOe

875 - - kA/m

Maximum

Energy

Product

(BH)max 45 47 49 MGOe

358 374 390 kJ/m³

Data sourced from Arnold Magnetic Technologies and Spacemagnets Europe GmbH

datasheets.[1][4]

Table 2: Thermal Properties of N48 Neodymium Magnets

Property Symbol Value Units

Reversible Temp.

Coeff. of Br
α(Br) -0.12 %/°C

Reversible Temp.

Coeff. of HcJ
β(HcJ) -0.62 to -0.75 %/°C

Max. Operating

Temperature
Tmax 80 °C

Curie Temperature Tc 310 °C

Note: The maximum operating temperature is a guideline and can be influenced by the

magnet's geometry and the magnetic circuit.[3][4]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 9 Tech Support

https://www.spacemagnets.de/images/PDF/N48.pdf
https://www.arnoldmagnetics.com/wp-content/uploads/2017/11/N48-151021.pdf
https://www.eclipsemagnetics.com/site/assets/files/19485/ndfeb_neodymium_iron_boron-standard_ndfeb_range_datasheet_rev1.pdf
https://www.arnoldmagnetics.com/wp-content/uploads/2017/11/N48-151021.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15554237?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Table 3: Physical and Mechanical Properties of N48 Neodymium Magnets

Property Value Units

Density 7.6 g/cm³

Hardness 620 Vickers (Hv)

Flexural Strength 285 MPa

Electrical Resistivity 180 μΩ·cm

Data sourced from Spacemagnets Europe GmbH datasheet.[1]

Experimental Protocols
The characterization of neodymium magnets involves a series of standardized tests to ensure

their quality and performance.[2][6]

Magnetic Property Analysis: B-H Curve Measurement
The fundamental magnetic properties are determined by analyzing the magnet's B-H curve, or

hysteresis loop.[7][8]

Objective: To measure the key magnetic characteristics such as Remanence (Br), Coercivity

(HcB), Intrinsic Coercivity (HcJ), and Maximum Energy Product ((BH)max).

Instrumentation: A Hysteresisgraph or a Permeameter, which includes a DC magnetizer, a

fluxmeter, and a search coil.[8]

Methodology:

A sample of the magnetic material is placed within a closed magnetic circuit.[8]

A powerful external magnetic field (H) is applied to magnetize the sample to saturation.[7]

The applied field is then reduced to zero, and the remaining magnetic flux density (B) is

measured. This point on the curve represents the Remanence (Br).[9]
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A magnetic field in the opposite direction is then applied until the magnetic flux density is

reduced to zero. The magnitude of the applied field at this point is the Coercivity (HcB).[9]

The reverse field is further increased until the material's intrinsic magnetization is reduced

to zero, defining the Intrinsic Coercivity (HcJ).

The entire cycle of magnetization and demagnetization in both directions creates the full

hysteresis loop.[7] The second quadrant of this loop is used to determine the (BH)max,

which is the point where the product of B and H is at its maximum.[10]

Magnetic Field Strength Measurement: Gaussmeter
Testing
This test measures the magnetic field strength at the surface of the magnet.

Objective: To determine the surface magnetic flux density (in Gauss or Tesla).

Instrumentation: A Gaussmeter (or Teslameter) with a Hall probe.[11][12]

Methodology:

The Gaussmeter is zeroed in a magnetic field-free environment.

The Hall probe is placed perpendicular to the surface of the magnet where the

measurement is required.[13]

The reading on the Gaussmeter indicates the magnetic field strength at that specific point.

[11]

Measurements can be taken at various points on the magnet's surface to assess the

uniformity of the magnetic field.

Mechanical Strength Assessment: Pull Force Test
This test provides a practical measure of the magnet's holding strength.

Objective: To determine the force required to pull the magnet directly away from a flat steel

plate.
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Instrumentation: A force gauge.

Methodology:

The magnet is placed on a thick, flat, clean steel plate.

The force gauge is attached to the magnet.

Force is applied perpendicular to the plate until the magnet detaches.

The peak force reading is recorded as the pull force.[2]

Environmental Stability Evaluation
These tests assess the magnet's performance under various environmental conditions.

Thermal Stability Test:

Objective: To evaluate the magnet's ability to maintain its magnetic properties at elevated

temperatures.[2][6]

Methodology: The magnet is subjected to thermal cycling, where it is repeatedly heated

and cooled within a specified temperature range. Magnetic properties are measured

before and after the cycling to determine any irreversible losses.[2]

Corrosion Resistance Test (Salt Spray Test):

Objective: To assess the durability of the magnet's protective coating.[6]

Methodology: The coated magnet is placed in a chamber and exposed to a controlled

saltwater mist for a specified period. The magnet is then visually inspected for signs of

corrosion or degradation of the coating.[2][14]

Mandatory Visualizations
The following diagrams illustrate key workflows in the characterization and application of

neodymium magnets.
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Caption: Manufacturing and Quality Control Workflow for N48 Neodymium Magnets.
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Caption: Analogy of Magnetization Process to a Basic Signaling Pathway.
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Click to download full resolution via product page

Caption: Logical Flow for Selecting a Neodymium Magnet Grade for an Experiment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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